Cas no 1261443-41-7 (Ethyl 3-cyano-5-methylphenylacetate)

• Product Name: Ethyl 3-cyano-5-methylphenylacetate
• CAS No: 1261443-41-7
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 4796406
• Update Time: 2025-09-26

Ethyl 3-cyano-5-methylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-5-methylphenylacetate

• Inchi： 1S/C12H13NO2/c1-3-15-12(14)7-10-4-9(2)5-11(6-10)8-13/h4-6H,3,7H2,1-2H3
• InChI Key： FKFVZBSUAZCMCC-UHFFFAOYSA-N
• SMILES： O(CC)C(CC1C=C(C#N)C=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.2
• Topological Polar Surface Area: 50.1